1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 2-methyl-5-(oxolan-2-yl)-4-propan-2-yl-1,2,4-triazol-3-one
• InChI: InChI=1S/C10H17N3O2/c1-7(2)13-9(8-5-4-6-15-8)11-12(3)10(13)14/h7-8H,4-6H2,1-3H3
• InChI Key: RKSQNSFDNBEQFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN(C1=O)C)C2CCCO2
• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol

Description

1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, also known as MOT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is not fully understood. However, it has been proposed that 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one acts as an inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in pyrimidine biosynthesis. By inhibiting DHODH, 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one may disrupt the growth and replication of microorganisms and cancer cells.
Biochemical and Physiological Effects:
1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been found to have a range of biochemical and physiological effects. In vitro studies have shown that 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one inhibits the growth of various microorganisms, including bacteria and fungi. In vivo studies have shown that 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has antifungal activity against Candida albicans, a common cause of fungal infections in humans. Additionally, 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been found to inhibit the growth of cancer cells in vitro.

Advantages And Limitations For Lab Experiments

1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a building block for the synthesis of novel materials. However, there are also limitations to using 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one in lab experiments. For example, its mechanism of action is not fully understood, and its potential toxicity and side effects are not well characterized.

Future Directions

There are several future directions for the study of 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one. One area of research is the development of new antibiotics based on 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one. Another area of research is the synthesis of novel materials using 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one as a building block. Additionally, further studies are needed to fully understand the mechanism of action of 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one and its potential toxicity and side effects.

Synthesis Methods

The synthesis method for 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves the reaction of 2-amino-2-methyl-1-propanol with ethyl acetoacetate to form 3-(oxolan-2-yl)propan-1-ol. This intermediate is then reacted with 1-methyl-1H-1,2,4-triazole-5(4H)-one and triethylamine to form 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one. The synthesis method for 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been optimized to increase yield and purity.

Scientific Research Applications

1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics. In materials science, 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been used as a building block for the synthesis of novel materials with unique properties. In agriculture, 1-methyl-3-(oxolan-2-yl)-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been studied for its potential use as a plant growth regulator.